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Compound of Interest

Compound Name: MK-571-d6SodiumSalt

Cat. No.: B12432529

Get Quote

Introduction
MK-571 is a potent and selective antagonist of the cysteinyl leukotriene receptor 1 (CysLT1R).

[1][2][3] Cysteinyl leukotrienes (CysLTs), including leukotriene C4 (LTC4), D4 (LTD4), and E4

(LTE4), are inflammatory mediators derived from arachidonic acid.[4] These molecules, by

binding to CysLT1 receptors, trigger physiological responses such as bronchoconstriction,

mucus secretion, and increased vascular permeability, all of which are hallmark features of

asthma and allergic rhinitis.[4] By competitively blocking the CysLT1 receptor, with a particularly

high affinity for LTD4, MK-571 inhibits these pro-inflammatory effects.[1][5][6] Beyond its role as

a CysLT1R antagonist, MK-571 is also recognized as an inhibitor of the multidrug resistance-

associated proteins MRP1 (ABCC1) and MRP4 (ABCC4).[2][7]

MK-571-d6 sodium salt is a deuterated form of MK-571, where six hydrogen atoms have been

replaced by deuterium. This isotopic labeling makes it an ideal internal standard for quantitative

bioanalytical assays using mass spectrometry (MS). The addition of a stable isotope-labeled

internal standard is a crucial technique to correct for variability during sample preparation and

analysis, thereby ensuring accurate quantification of the target analyte.[8][9]
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This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the accurate preparation of MK-571-d6 sodium salt stock

solutions. Adherence to these protocols is critical for generating reliable and reproducible data

in pharmacokinetic, pharmacodynamic, and in vitro studies.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of MK-571-d6 sodium salt is

fundamental to its proper handling and use.

Property Value Source

Synonyms L-660,711-d6 sodium salt [10]

Molecular Formula C26H20D6ClN2NaO3S2
Derived from non-deuterated

form

Molecular Weight
~543.14 g/mol (anhydrous

basis)

Derived from non-deuterated

form[1]

Appearance White to beige powder [1]

Solubility Water: 15 mg/mL [1]

DMSO: >10 mM [5]

Purity ≥95% (HPLC) [1]

Safety Precautions and Handling
Before handling MK-571-d6 sodium salt, it is imperative to consult the Safety Data Sheet

(SDS). The compound is classified as harmful if swallowed, causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[11][12]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles must be worn.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://biotechhubafrica.co.za/product/mk-571-d6-sodium-1-mg/
https://www.sigmaaldrich.com/JP/ja/product/sigma/m7571
https://www.sigmaaldrich.com/JP/ja/product/sigma/m7571
https://www.sigmaaldrich.com/JP/ja/product/sigma/m7571
https://www.apexbt.com/mk-571.html
https://www.sigmaaldrich.com/JP/ja/product/sigma/m7571
https://file.medchemexpress.com/batch_PDF/HY-19989A/MK-571-sodium-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/10029m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lab Coat: A standard laboratory coat is required.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a NIOSH-approved respirator is recommended to avoid inhalation.[11]

Handling Procedures:

Use with adequate ventilation, preferably within a chemical fume hood, to minimize dust

generation and accumulation.[13]

Avoid contact with eyes, skin, and clothing.[13]

Wash hands thoroughly after handling the compound.[11]

Do not eat, drink, or smoke in the designated work area.[11]

Protocol for Preparation of Stock Solutions
This section details the step-by-step methodology for preparing primary, intermediate, and

working stock solutions of MK-571-d6 sodium salt. Accurate preparation is paramount for the

integrity of subsequent experiments.

Workflow for Stock Solution Preparation
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Primary Stock Preparation

Intermediate & Working Stocks

Storage & Management

Weigh MK-571-d6
Sodium Salt Powder

Select Appropriate Solvent
(e.g., DMSO or Ultrapure Water)

Dissolve Powder and Vortex
to Ensure Homogeneity

Calculate Final Concentration

Perform Serial Dilutions
from Primary Stock

Use for Dilutions

Use Calibrated Pipettes
for Accuracy

Vortex Each Solution
After Dilution

Aliquot Stocks into
Cryo-vials

Prepare for Storage

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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